N-(4-(benzo[d][1,3]dioxol-5-yl)thiazol-2-yl)-4-((2-methylpiperidin-1-yl)sulfonyl)benzamide

• IUPAC Name: N-[4-(1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl]-4-(2-methylpiperidin-1-yl)sulfonylbenzamide
• InChI: InChI=1S/C23H23N3O5S2/c1-15-4-2-3-11-26(15)33(28,29)18-8-5-16(6-9-18)22(27)25-23-24-19(13-32-23)17-7-10-20-21(12-17)31-14-30-20/h5-10,12-13,15H,2-4,11,14H2,1H3,(H,24,25,27)
• InChI Key: BMWSESKNJMHCMJ-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCCN1S(=O)(=O)C2=CC=C(C=C2)C(=O)NC3=NC(=CS3)C4=CC5=C(C=C4)OCO5
• Molecular Formula: C23H23N3O5S2
• Molecular Weight: 485.6 g/mol

Description

N-(4-(benzo[d][1,3]dioxol-5-yl)thiazol-2-yl)-4-((2-methylpiperidin-1-yl)sulfonyl)benzamide is a useful research compound. Its molecular formula is C23H23N3O5S2 and its molecular weight is 485.57. The purity is usually 95%.
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Scientific Research Applications

Theoretical Investigations and Molecular Docking

Theoretical investigations and molecular docking studies highlight the potential of sulfonamide derivatives, including compounds with structures similar to N-(4-(benzo[d][1,3]dioxol-5-yl)thiazol-2-yl)-4-((2-methylpiperidin-1-yl)sulfonyl)benzamide, in addressing critical health challenges. Sulfonamides have been explored for their antimalarial properties against COVID-19, utilizing computational calculations and molecular docking studies. This research underlines the significance of such compounds in the fight against malaria and COVID-19, showcasing their potential to bind effectively to key viral proteins and plasmodium enzymes, thereby inhibiting their activity (Fahim & Ismael, 2021).

Synthesis and Complex Formation

The synthesis of thiadiazolobenzamide and its complexes with nickel and palladium has been documented, revealing the potential of such compounds in forming stable complexes. This research contributes to our understanding of the structural and electronic properties of thiadiazolobenzamides, potentially paving the way for new applications in material science and catalysis (Adhami et al., 2012).

Cardiac Electrophysiological Activity

N-substituted-4-(1H-imidazol-1-yl)benzamides, including molecules with structural similarities to the subject compound, have demonstrated selective class III antiarrhythmic activity. This suggests their potential application in developing new therapeutic agents for treating arrhythmias, contributing to safer and more effective treatments for cardiac conditions (Morgan et al., 1990).

Catalysis and Synthesis

N,2-Dibromo-6-chloro-3,4-dihydro-2H-benzo[e][1,2,4]thiadiazine-7-sulfonamide 1,1-dioxide has been applied as an efficient catalyst in the synthesis of diverse organic compounds, indicating the broad utility of sulfonamide derivatives in facilitating chemical transformations under environmentally benign conditions (Khazaei et al., 2015).